2-(4-isopropyl-7-oxo-1-(o-tolyl)-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N-propylacetamide

• IUPAC Name: 2-[1-(2-methylphenyl)-7-oxo-4-propan-2-ylpyrazolo[3,4-d]pyridazin-6-yl]-N-propylacetamide
• InChI: InChI=1S/C20H25N5O2/c1-5-10-21-17(26)12-24-20(27)19-15(18(23-24)13(2)3)11-22-25(19)16-9-7-6-8-14(16)4/h6-9,11,13H,5,10,12H2,1-4H3,(H,21,26)
• InChI Key: JCZARJFBTFDKNK-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)CN1C(=O)C2=C(C=NN2C3=CC=CC=C3C)C(=N1)C(C)C
• Molecular Formula: C20H25N5O2
• Molecular Weight: 367.4 g/mol

Description

2-(4-isopropyl-7-oxo-1-(o-tolyl)-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N-propylacetamide is a useful research compound. Its molecular formula is C20H25N5O2 and its molecular weight is 367.453. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

Researchers have synthesized novel heterocyclic compounds like pyrazolo[3,4-d]pyrimidines and 1,2,4-triazolo[5,1-f]pyrimidines from related precursors, expected to possess significant chemical and pharmacological activities. These compounds are synthesized through reactions involving o-aminonitriles, demonstrating the potential of related structures in creating new molecules with possible therapeutic benefits (Eljazi I. Al-Afaleq & S. Abubshait, 2001).

Antimicrobial Activities

Some derivatives based on similar structural frameworks have been evaluated for their antimicrobial properties, indicating the potential use of these compounds in developing new antimicrobial agents. For instance, thiazole and pyrazole derivatives based on a tetrahydrobenzothiophene moiety have shown promising activities, highlighting the relevance of such compounds in searching for new therapeutic agents (M. Gouda et al., 2010).

Anticonvulsant Activity

The synthesis of alkanamide derivatives bearing heterocyclic rings like pyrazole and 1,2,4-triazole has been explored, with some compounds showing notable anticonvulsant activity. This indicates the potential for compounds with similar structures to be used in the development of new anticonvulsant drugs (Ayse H. Tarikogullari et al., 2010).

Novel Drug Discovery

Pyrazoles, including structures similar to the compound , have been highlighted as active molecules in novel drug discovery, undergoing synthesis and evaluation for various biological properties like antioxidant, anti-cancer, and anti-inflammatory activities. Their interaction with enzymes like Cyclooxygenase-2 and Phosphoinositide-3-Kinase has been studied, suggesting their potential as future drugs (P. Thangarasu et al., 2019).